Cas no 2138208-20-3 (ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate)

• Product Name: ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate
• CAS No: 2138208-20-3
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6381406
• PubChem ID: 165788071
• Update Time: 2025-06-09

ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate
• 2138208-20-3
• EN300-1127937

• Inchi： 1S/C10H14N2O3/c1-4-15-9(14)5-8(13)10-7(2)6-12(3)11-10/h6H,4-5H2,1-3H3
• InChI Key： PYTSKYFKTJAOIN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C(C)=CN(C)N=1)=O)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.2Ų

Additional information on ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate

Professional Introduction to Ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate (CAS No. 2138208-20-3)

Ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate, identified by its CAS number 2138208-20-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a pyrazole ring substituted with dimethyl groups at the 1 and 4 positions, contributes to its unique chemical properties and reactivity.

The< strong>Ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate molecule is characterized by a carboxylate ester group at the 3-position of the pyrazole ring, which is further connected to a propanoate moiety. This structural configuration suggests potential applications in the synthesis of more complex molecules, including heterocyclic compounds and pharmacophores. The presence of both electron-donating and electron-withdrawing groups in its structure enhances its versatility in various chemical transformations.

In recent years, pyrazole derivatives have been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The< strong>1,4-dimethyl substitution pattern on the pyrazole ring is particularly noteworthy, as it can influence the electronic properties and binding affinity of the molecule towards biological targets. This substitution pattern has been shown to enhance the metabolic stability and bioavailability of pyrazole-based drugs.

One of the most compelling aspects of< strong>Ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate is its potential as a building block in medicinal chemistry. The compound can be readily modified through various synthetic strategies to generate novel analogs with tailored biological activities. For instance, functionalization at the ester group can lead to the introduction of different pharmacophores or bioisosteres, which may improve drug-like properties such as solubility, permeability, and metabolic stability.

The< strong>CAS number 2138208-20-3 provides a unique identifier for this compound, facilitating its use in academic research, industrial applications, and regulatory compliance. The precise molecular structure and purity standards associated with this CAS number ensure consistency in experimental protocols and product formulations. This level of standardization is crucial for advancing research in drug discovery and development.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of< strong>pyrazole derivatives. Molecular modeling studies have shown that compounds with similar structural motifs to< strong>Ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate can interact with specific biological targets through hydrogen bonding networks and hydrophobic interactions. These insights have guided the rational design of new molecules with enhanced binding affinity and selectivity.

The synthesis of< strong>Ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the pyrazole ring, followed by esterification to introduce the carboxylate ester group. The use of protecting groups ensures regioselectivity during these transformations, allowing for precise control over molecular architecture.

In conclusion,< strong>Ethyl 3-(1,4-dimethyl-1H-pyrazol-3-yl)-3-oxopropanoate (CAS No. 2138208-20-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.